Ethyl 3-cyano-6-(3-hydroxypropyl)pyrazolo[1,5-a]pyrimidine-7-carboxylate
Overview
Description
Ethyl 3-cyano-6-(3-hydroxypropyl)pyrazolo[1,5-a]pyrimidine-7-carboxylate is a chemical compound with the CAS Number: 1111447-30-3 . It has a molecular weight of 274.28 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The Inchi Code for this compound is 1S/C13H14N4O3/c1-2-20-13(19)11-9(4-3-5-18)7-15-12-10(6-14)8-16-17(11)12/h7-8,18H,2-5H2,1H3 . This code provides a unique identifier for the compound and can be used to generate its molecular structure.Physical and Chemical Properties Analysis
This compound is a powder at room temperature . Its molecular weight is 274.28 . More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the search results.Scientific Research Applications
Chemical Structure and Synthesis
- Ethyl 3-cyano-6-(3-hydroxypropyl)pyrazolo[1,5-a]pyrimidine-7-carboxylate is part of the substituted pyrazolo[1,5-a] pyrimidines chemical family. It's a product of the reaction of 3-amino-4-cyanopyrazole with ethyl 3-ethoxymethylene-2, 4-dioxopentanoate, as established through 13C NMR spectroscopy and independent synthesis (Chimichi et al., 1993).
Reactivity and Derivative Synthesis
- This compound shows interesting reactivity patterns. For instance, the synthesis of pyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6-ones from ethyl 7-dimethylaminovinylpyrazolo[1,5-a]pyrimidine-6-carboxylates indicates the potential for diverse derivative compounds (Bruni et al., 1994).
Applications in Imaging and Tumor Detection
- One of the key applications of derivatives of this compound is in the field of imaging, particularly in tumor detection using Positron Emission Tomography (PET). For example, 18F-labeled pyrazolo[1,5-a]pyrimidine derivatives have shown potential in tumor imaging, indicating the relevance of this compound in medical diagnostics and cancer research (Xu et al., 2012).
Synthesis of Novel Dyes
- This compound also plays a role in the synthesis of novel dyes. Studies have shown that pyrazolo[1,5-a]pyrimidine derivatives can be used to synthesize new diazo dyes with antimicrobial and radical scavenging activities, showcasing its utility in material sciences and biochemistry (Şener et al., 2017).
Cyclization and Transformation Studies
- Research into the cyclization of ethyl 2-ethoxymethylene-3-oxo-3-(polyfluoroalkyl)propionates with 3-amino-5-hydroxypyrazole has shown that this compound can undergo various transformations under different conditions, further highlighting its chemical versatility (Goryaeva et al., 2013).
Safety and Hazards
Mechanism of Action
Target of Action
Pyrimidine derivatives, like “Ethyl 3-cyano-6-(3-hydroxypropyl)pyrazolo[1,5-a]pyrimidine-7-carboxylate”, often target protein kinases . These enzymes are essential for controlling cell growth, differentiation, migration, and metabolism .
Result of Action
Inhibition of protein kinases can disrupt cell growth and proliferation, potentially leading to cell death .
Properties
IUPAC Name |
ethyl 3-cyano-6-(3-hydroxypropyl)pyrazolo[1,5-a]pyrimidine-7-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N4O3/c1-2-20-13(19)11-9(4-3-5-18)7-15-12-10(6-14)8-16-17(11)12/h7-8,18H,2-5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VEOCHIUEUYGKIG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=NC2=C(C=NN12)C#N)CCCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N4O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.